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Compound of Interest

Compound Name: Nerylacetone

Cat. No.: B1225463 Get Quote

Essential Safety and Handling Guide for
Nerylacetone
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Nerylacetone, including detailed operational and disposal plans to

minimize risk and ensure compliance.

Physicochemical and Toxicological Data
A clear understanding of Nerylacetone's properties is the first step in safe handling. The

following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₁₃H₂₂O N/A

Molecular Weight 194.31 g/mol N/A

Appearance Colorless to pale yellow liquid [1]

Boiling Point 106-107 °C at 760 mmHg [1]

Flash Point 107.22 °C (225.00 °F) [1]

Specific Gravity 0.868 g/cm³ at 25 °C [1]

Solubility
Insoluble in water, soluble in

alcohol.
[1]

Oral/Parenteral Toxicity Not determined [2]

Dermal Toxicity Not determined [2]

Inhalation Toxicity Not determined [2]

Hazard Identification and Personal Protective Equipment
(PPE)
Nerylacetone is classified as an irritant, particularly to the skin and eyes[2][3]. Adherence to

proper PPE protocols is mandatory to prevent exposure.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[4].

Ensure easy access to a safety shower and eye wash station[4].

Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).

To prevent skin contact and

irritation[2][4]. Nitrile gloves

offer good resistance to a

range of chemicals.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

and irritation[2][4].

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from accidental splashes.

Respiratory Protection

A government-approved

respirator should be used if

ventilation is inadequate or for

spill response.

To prevent respiratory tract

irritation from vapors,

especially in enclosed spaces

or during aerosol-generating

procedures[3][4].

Operational and Handling Procedures
A systematic approach to handling Nerylacetone from receipt to disposal is critical for safety.

Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames[4].

Keep containers tightly closed and refrigerate for long-term storage[1][2].

Handling:

Avoid contact with skin and eyes[2].

Do not breathe vapors[4].

Wash hands thoroughly after handling[4].
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Use non-sparking tools to prevent ignition[4].

Spill Management:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material such as sand or vermiculite[4].

Place the absorbed material into a closed, labeled container for disposal[4].

Ventilate the area and wash the spill site after material pickup is complete[4].

Major Spills:

Evacuate the laboratory and alert safety personnel.

Contain the spill if possible without risk.

Follow established emergency procedures.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[2][5].

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists[5].

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical

attention[4].

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Disposal Plan
Proper disposal of Nerylacetone and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Nerylacetone and materials contaminated with it should be

considered hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal

company. All waste disposal must be in accordance with local, state, and federal

regulations[6]. Do not dispose of down the drain.

Experimental Workflow for Safe Handling of
Nerylacetone
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Safe Handling Workflow for Nerylacetone

Preparation

Handling
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Conduct Experiment

Decontaminate Glassware and Surfaces Spill Occurs

Segregate and Label Hazardous Waste

Dispose of Waste via Licensed Contractor

Doff and Dispose of Contaminated PPE

Contain Spill with Absorbent Material Administer First Aid for Exposure

If Exposure Occurs

Notify Supervisor/Safety Officer
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Caption: Logical workflow for the safe handling of Nerylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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